Cas no 507-25-5 (Periodomethane)

• Product Name: Periodomethane
• CAS No: 507-25-5
• MF: CI₄
• MW: 519.628589630127
• MDL: MFCD00001067
• CID: 82399
• PubChem ID: 10487
• Update Time: 2025-05-19

Periodomethane Chemical and Physical Properties

Names and Identifiers

• Periodomethane
• Tetraiodomethane
• Carbon Tetraiodide
• carbon iodide
• tetraiodo-methane
• Methane, tetraiodo-
• E22GNX36ZQ
• JOHCVVJGGSABQY-UHFFFAOYSA-N
• CI4
• CARBONTETRAIODIDE
• Tetrajodkohlenstoff
• Carbon iodide (CI4)
• Tetraiodomethane, 97%
• 7003AB
• ST24031522
• I4C

• MDL： MFCD00001067
• Inchi： 1S/CI4/c2-1(3,4)5
• InChI Key： JOHCVVJGGSABQY-UHFFFAOYSA-N
• SMILES： IC(I)(I)I
• BRN： 1733108

Computed Properties

• Exact Mass: 519.61800
• Monoisotopic Mass: 519.618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 4.50 g/cm3 (0 ºC)
• Melting Point: 168 °C (dec.) (lit.)
• Boiling Point: 329.2°C (rough estimate)
• Flash Point: 176.5 °C
• Refractive Index: 1.9590 (estimate)
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.33770
• Merck: 14,1818
• Sensitiveness: Moisture & Light Sensitive
• Solubility: Not determined

Periodomethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-21
• RTECS：FG4960000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Periodomethane

Introduction to Periodomethane (CAS No. 507-25-5): Applications and Recent Research Developments

Periodomethane, with the chemical formula CH₂O and CAS number 507-25-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as formaldehyde gas dissolved in water, is a fundamental building block in organic synthesis and plays a crucial role in various biochemical pathways. Its unique properties make it indispensable in the development of novel therapeutic agents, diagnostic tools, and industrial applications.

The molecular structure of Periodomethane consists of a carbon atom double-bonded to an oxygen atom and single-bonded to two hydrogen atoms. This simplicity belies its remarkable reactivity and utility. The compound is widely recognized for its ability to participate in a wide range of chemical reactions, including oxidation, reduction, and condensation reactions, which are pivotal in synthesizing complex molecules.

In recent years, Periodomethane has been extensively studied for its potential applications in medicinal chemistry. Its reactivity allows for the facile formation of carbon-carbon bonds, making it an invaluable intermediate in the synthesis of heterocyclic compounds. These heterocycles are the backbone of many pharmacologically active molecules, including antibiotics, antivirals, and anticancer agents. The ability to incorporate Periodomethane into drug candidates has led to the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

One of the most compelling aspects of Periodomethane is its role in green chemistry initiatives. Traditional organic synthesis often relies on hazardous reagents and generates significant waste. However, Periodomethane offers a more sustainable alternative due to its high reactivity and compatibility with environmentally friendly solvents. Researchers have been exploring its use in catalytic processes that minimize byproduct formation, thereby reducing the environmental impact of chemical manufacturing.

Recent advancements in computational chemistry have further highlighted the importance of Periodomethane in drug discovery. Molecular modeling studies have demonstrated its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting specific disease pathways. For instance, researchers have utilized Periodomethane to develop inhibitors of kinases and proteases, which are critical enzymes involved in cancer progression. These inhibitors have shown promising results in preclinical studies, paving the way for new therapeutic strategies.

The compound's versatility also extends to its applications in materials science. Periodomethane has been employed in the synthesis of polymers and coatings that exhibit unique properties such as biodegradability and UV resistance. These materials are particularly valuable in industries where environmental sustainability is a priority. Additionally, Periodomethane has been used to create advanced materials for electronic devices, including conductive polymers and organic semiconductors.

In conclusion, Periodomethane (CAS No. 507-25-5) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its role in pharmaceutical research continues to evolve, driven by ongoing discoveries and technological innovations. As our understanding of its properties deepens, so too does its potential to contribute to advancements in medicine, materials science, and sustainable chemistry.